Cas no 20615-12-7 (1,3-Dioxane, 2,5-dimethyl-)
1,3-Dioxane, 2,5-dimethyl- structure
Product Name:1,3-Dioxane, 2,5-dimethyl-
CAS No:20615-12-7
MF:C6H12O2
MW:116.158282279968
CID:238902
PubChem ID:13521790
Update Time:2025-04-19
1,3-Dioxane, 2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane, 2,5-dimethyl-
- 2,5-dimethyl-1,3-dioxane
- 20615-12-7
- DTXSID80542857
- SCHEMBL17358718
- SCHEMBL4549722
- SCHEMBL4549721
- SCHEMBL29643
- SCHEMBL19848883
-
- Inchi: 1S/C6H12O2/c1-5-3-7-6(2)8-4-5/h5-6H,3-4H2,1-2H3
- InChI Key: RPMUDXVQHUECRE-UHFFFAOYSA-N
- SMILES: O1C(C)OCC(C)C1
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 64.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,3-Dioxane, 2,5-dimethyl- Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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